Cas no 887890-52-0 (2-methoxy-N-(4-methoxyphenyl)-5-(morpholine-4-sulfonyl)benzamide)

• Product Name: 2-methoxy-N-(4-methoxyphenyl)-5-(morpholine-4-sulfonyl)benzamide
• CAS No: 887890-52-0
• MF: C₁₉H₂₂N₂O₆S
• MW: 406.452784061432
• CID: 5448199
• Update Time: 2025-10-19

2-methoxy-N-(4-methoxyphenyl)-5-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(4-methoxyphenyl)-5-morpholin-4-ylsulfonylbenzamide
• 2-methoxy-N-(4-methoxyphenyl)-5-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C19H22N2O6S/c1-25-15-5-3-14(4-6-15)20-19(22)17-13-16(7-8-18(17)26-2)28(23,24)21-9-11-27-12-10-21/h3-8,13H,9-12H2,1-2H3,(H,20,22)
• InChI Key： LFDMPVXGSONCRZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C1=CC(S(N2CCOCC2)(=O)=O)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methoxy-N-(4-methoxyphenyl)-5-(morpholine-4-sulfonyl)benzamide

2-Methoxy-N-(4-Methoxyphenyl)-5-(Morpholine-4-Sulfonyl)Benzamide: A Comprehensive Overview

The compound 2-methoxy-N-(4-methoxyphenyl)-5-(morpholine-4-sulfonyl)benzamide (CAS No. 887890-52-0) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound, characterized by its complex structure, has garnered attention due to its potential in drug development and as a versatile building block in organic synthesis. Recent studies have highlighted its role in inhibiting specific enzymes and its ability to modulate cellular pathways, making it a promising candidate for therapeutic interventions.

Structure and Properties: The molecule features a benzamide backbone with substituents at the 2-, 4-, and 5-positions. The methoxy group at position 2 and the morpholine-4-sulfonyl group at position 5 contribute to its unique electronic and steric properties. The 4-methoxyphenyl group attached to the nitrogen atom further enhances its solubility and bioavailability. These structural attributes make the compound highly suitable for interactions with biological targets, such as proteins and enzymes.

Synthesis and Applications: The synthesis of 2-methoxy-N-(4-methoxyphenyl)-5-(morpholine-4-sulfonyl)benzamide involves multi-step organic reactions, including nucleophilic substitutions, amidations, and sulfonations. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and enhancing purity. This compound has been explored as a potential inhibitor of kinases, particularly in cancer research, where it shows promise in blocking signaling pathways that promote tumor growth.

Recent Research Findings: In a groundbreaking study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound exhibits selective inhibition of protein kinase A (PKA), a key enzyme involved in cellular signaling. The study utilized advanced computational models to predict binding affinities and validate experimental results. Furthermore, preclinical trials have shown that the compound demonstrates low toxicity and high efficacy in reducing tumor size in murine models.

Safety and Handling: While handling this compound, it is essential to adhere to standard laboratory safety protocols. Proper ventilation, use of gloves, and goggles are recommended due to its potential irritancy. Storage should be in a cool, dry place away from direct sunlight to maintain stability.

In conclusion, 2-methoxy-N-(4-methoxyphenyl)-5-(morpholine-4-sulfonyl)benzamide (CAS No. 887890-52-0) stands out as a valuable asset in contemporary chemical research. Its unique structure, coupled with recent scientific breakthroughs, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.